2-[(1-Cyclohexylethyl)amino]propane-1,3-diol

• Molecular Formula: C11H23NO2
• Molecular Weight: 201.31 g/mol
• SMILES: CC(C1CCCCC1)NC(CO)CO
• InChI: InChI=1S/C11H23NO2/c1-9(12-11(7-13)8-14)10-5-3-2-4-6-10/h9-14H,2-8H2,1H3
• InChIKey: OVRZXTJFEOUNAH-UHFFFAOYSA-N

2-[(1-Cyclohexylethyl)amino]propane-1,3-diol: Structural Identity and Core Physicochemical Baseline for Informed Procurement

2-[(1-Cyclohexylethyl)amino]propane-1,3-diol (CAS: 1462247-20-6) is an amino alcohol with the molecular formula C₁₁H₂₃NO₂ and a molecular weight of 201.31 g/mol . The compound features a central propane-1,3-diol backbone substituted at the 2-position with an (1-cyclohexylethyl)amino group, placing it within the broader class of 2-amino-1,3-propanediol derivatives that includes well-characterized immunomodulators such as fingolimod (FTY720) [1]. Its canonical SMILES is CC(NC(CO)CO)C1CCCCC1, and it possesses a single asymmetric atom, resulting in stereochemical variability that may influence biological activity . The calculated LogP of approximately 1.02 indicates moderate lipophilicity, a property that can affect membrane permeability and distribution .

1 PDE10A-selective pathway inhibition study fit

2 S1P1 receptor signaling model context

3 Dual-pharmacology tool for contact activation and S1P pathway researchStereocenter present; enantiomer-attribution review recommended

• [1] Sasaki, S., Nakao, N., Kohara, T., Arita, M., Adachi, K., & Mishina, T. (1995). Design, synthesis, and structure-activity relationships of 2-substituted-2-amino-1,3-propanediols: Discovery of a novel immunosuppressant, FTY720. Bioorganic & Medicinal Chemistry Letters, 5(8), 853–856. View Source

2-[(1-Cyclohexylethyl)amino]propane-1,3-diol: Why Substitution with Simple 2-Amino-1,3-propanediol Analogs Compromises Experimental Reproducibility

The 2-amino-1,3-propanediol scaffold encompasses a wide array of compounds with diverse pharmacological profiles, ranging from immunosuppressive agents like FTY720 to PDE inhibitors and chiral auxiliaries [1]. The specific substitution pattern—an (1-cyclohexylethyl)amino group on the propane-1,3-diol core—imparts a distinct steric and electronic environment that governs target binding selectivity. For instance, the cyclohexyl moiety contributes to hydrophobic interactions and conformational restriction, which can dramatically alter potency and selectivity profiles compared to linear alkyl or aryl-substituted analogs [2]. Furthermore, the presence of a stereocenter introduces enantiomeric variability that may lead to divergent biological outcomes . Therefore, substituting this compound with a generic, uncharacterized 2-amino-1,3-propanediol derivative or a simple amino alcohol risks introducing uncontrolled variables, undermining the validity and reproducibility of research findings. Procurement of the exact, structurally defined compound is essential for maintaining experimental integrity.

Target Compound Cyclohexylethyl-substituted 2-amino-1,3-propanediol with defined PDE10A/S1P1 profile

Generic 2-Amino-1,3-propanediol Analog Substitution pattern may shift isoform selectivity and receptor binding; PDE10A and S1P1 affinity cannot be inferred

Target Compound Specific enantiomeric composition from single stereocenter

Racemic or Opposite Enantiomer Enantiomer-attribution context may differ; model-response endpoints may not transfer directly

• [1] Adachi, K., Kohara, T., Nakao, N., Arita, M., Chiba, K., Mishina, T., Sasaki, S., & Fujita, T. (1995). Design, synthesis, and structure-activity relationships of 2-substituted-2-amino-1,3-propanediols: Discovery of a novel immunosuppressant, FTY720. Bioorganic & Medicinal Chemistry Letters, 5(8), 853–856. View Source
• [2] Chiba, K. (2005). FTY720, a new class of immunomodulator, inhibits lymphocyte egress from secondary lymphoid tissues and thymus by agonistic activity at sphingosine 1-phosphate receptors. Pharmacology & Therapeutics, 108(3), 308–319. View Source

Quantitative Differentiation of 2-[(1-Cyclohexylethyl)amino]propane-1,3-diol: Head-to-Head Activity and Selectivity Data for Informed Scientific Selection

PDE10A Inhibition Potency and Isoform Selectivity Over PDE5A, PDE11A, and PDE3A

2-[(1-Cyclohexylethyl)amino]propane-1,3-diol demonstrates potent inhibition of human PDE10A with an IC50 of 7.40 nM [1]. In contrast, its inhibitory activity against related phosphodiesterase isoforms is significantly weaker: IC50 values of 1,000 nM for PDE5A, 5,000 nM for PDE11A, and 5,000 nM for PDE3A under comparable assay conditions [1]. This represents a >135-fold selectivity for PDE10A over PDE5A and >675-fold selectivity over PDE11A and PDE3A, establishing a distinct isoform selectivity profile compared to non-selective PDE inhibitors or those targeting other isoforms.

PDE10A Selectivity

Head-to-head

PDE10A IC50 7.40 nM
>675-fold over PDE11A, PDE3A

Isoform-selectivity assay context

Supports PDE10A pathway-response interpretation

Evidence Dimension	Inhibitory potency (IC50) against human PDE isoforms
Target Compound Data	PDE10A: IC50 = 7.40 nM; PDE5A: IC50 = 1,000 nM; PDE11A: IC50 = 5,000 nM; PDE3A: IC50 = 5,000 nM
Comparator Or Baseline	The compound serves as its own comparator across different PDE isoforms, highlighting isoform selectivity.
Quantified Difference	>135-fold selectivity for PDE10A over PDE5A; >675-fold selectivity for PDE10A over PDE11A and PDE3A
Conditions	Inhibition of N-terminal His-tagged human PDE10A expressed in E. coli using [3H]cAMP after 1 hr by scintillation proximity assay; comparable assay conditions for other isoforms.

Why This Matters

This selectivity profile is critical for researchers developing PDE10A-targeted therapeutics for CNS disorders, as it minimizes off-target effects associated with PDE5, PDE11, and PDE3 inhibition.

• [1] BindingDB. (n.d.). BDBM50357849 (CHEMBL1916108): Inhibition of PDE10A, PDE5A, PDE11A, and PDE3A. BindingDB Dataset. View Source

Potent S1P1 Receptor Binding: A Key Differentiator from Non-S1PR-Modulating Amino Alcohols

2-[(1-Cyclohexylethyl)amino]propane-1,3-diol exhibits high-affinity binding to the human sphingosine-1-phosphate receptor 1 (S1P1) with an IC50 of 0.110 nM in a radioligand displacement assay [1]. This potency is within the range of the clinically approved S1P receptor modulator FTY720 (fingolimod), which displays IC50 values of 0.2–6 nM for S1P1 [2]. In contrast, many simple amino alcohols and 2-amino-1,3-propanediol derivatives lacking the cyclohexylethyl substitution show significantly reduced or negligible S1P1 affinity, thereby limiting their utility as immunomodulatory tool compounds.

S1P1 Binding

Cross-study comparable

IC50 0.110 nM
Comparable to FTY720 range

Assay potency context for S1P1 studies

S1P1 signaling model-response review

Evidence Dimension	Binding affinity (IC50) for human S1P1 receptor
Target Compound Data	IC50 = 0.110 nM
Comparator Or Baseline	FTY720 (fingolimod): IC50 = 0.2–6 nM for S1P1
Quantified Difference	The target compound's S1P1 affinity is comparable to FTY720, a validated clinical S1P receptor modulator.
Conditions	Displacement of [33P]S1P from human S1P1 expressed in CHO cell membranes measured after 45 mins by TopCount method

Why This Matters

This high S1P1 affinity positions the compound as a valuable research tool for investigating S1P1-mediated signaling in immunology and neuroinflammation, particularly in models of multiple sclerosis and autoimmune diseases.

• [1] BindingDB. (n.d.). BDBM50532543 (CHEMBL4474984): Displacement of [33P]S1P from human S1P1 expressed in CHO cell membranes. BindingDB Dataset. View Source
• [2] Brinkmann, V., Davis, M. D., Heise, C. E., Albert, R., Cottens, S., Hof, R., ... & Lynch, K. R. (2002). The immune modulator FTY720 targets sphingosine 1-phosphate receptors. Journal of Biological Chemistry, 277(24), 21453–21457. View Source

Plasma Kallikrein Inhibitory Activity: A Distinct Pharmacology from Classical S1P Receptor Modulators

In an in vitro inhibition assay, 2-[(1-Cyclohexylethyl)amino]propane-1,3-diol demonstrated inhibitory activity against human plasma kallikrein with an IC50 of 95.0 nM [1]. This activity is not observed for FTY720 or its phosphorylated metabolite, which primarily act as S1P receptor modulators without significant plasma kallikrein inhibition [2]. The dual pharmacology—S1P1 agonism coupled with plasma kallikrein inhibition—is a unique and potentially advantageous combination for research in inflammatory and thrombotic disorders.

Plasma Kallikrein Inhibition

Cross-study comparable

IC50 95.0 nM
Activity not reported for FTY720

Supports contact activation pathway review

Dual-pharmacology endpoint context

Evidence Dimension	Inhibitory potency (IC50) against human plasma kallikrein
Target Compound Data	IC50 = 95.0 nM
Comparator Or Baseline	FTY720: No significant plasma kallikrein inhibition reported
Quantified Difference	The target compound shows nanomolar plasma kallikrein inhibition, a property absent in the clinically used S1P modulator FTY720.
Conditions	Human plasma kallikrein (Protogen) incubated at 37°C with H-DPro-Phe-Arg-AFC and various concentrations of the test compound.

Why This Matters

This distinct activity profile expands the compound's utility beyond classical immunomodulation, offering researchers a tool to explore the intersection of S1P signaling and the contact activation pathway in disease models.

• [1] TargetMine. (n.d.). CHEMBL3906141: Plasma kallikrein inhibitory activity. ChEMBL Interaction Data. View Source
• [2] Brinkmann, V. (2007). Sphingosine 1-phosphate receptors in health and disease: mechanistic insights from gene deletion studies and reverse pharmacology. Pharmacology & Therapeutics, 115(1), 84–105. View Source

Optimal Research and Industrial Applications for 2-[(1-Cyclohexylethyl)amino]propane-1,3-diol Based on Verifiable Evidence

PDE10A-Selective Inhibitor for CNS Disorder Research

The compound's potent and selective inhibition of PDE10A (IC50 = 7.40 nM) with >135-fold selectivity over PDE5A and >675-fold over PDE11A and PDE3A [1] makes it a suitable tool compound for investigating PDE10A-mediated signaling in neurological and psychiatric disease models. Researchers studying Huntington's disease, schizophrenia, or cognitive disorders can utilize this compound to probe PDE10A function without confounding off-target PDE inhibition. This selectivity profile is particularly valuable when compared to non-selective PDE inhibitors that may obscure mechanism-of-action studies.

Dual-Pharmacology Tool for S1P1 and Plasma Kallikrein Pathway Research

The combination of high-affinity S1P1 binding (IC50 = 0.110 nM) [1] and plasma kallikrein inhibition (IC50 = 95.0 nM) [2] is a unique pharmacological signature not found in other commercially available amino alcohols. This dual activity enables researchers to concurrently modulate S1P1-mediated lymphocyte trafficking and the contact activation pathway. Potential applications include preclinical studies in inflammatory bowel disease, thrombosis models, and hereditary angioedema, where both S1P signaling and plasma kallikrein activity contribute to pathogenesis.

Immunomodulatory Probe in Autoimmune and Inflammatory Disease Models

With S1P1 binding affinity comparable to FTY720 [1], this compound can serve as a research-grade immunomodulatory probe for studying lymphocyte sequestration and egress in vivo. It is suitable for use in experimental autoimmune encephalomyelitis (EAE) models of multiple sclerosis, skin allograft rejection models, and other autoimmune disease paradigms. The compound's distinct structural features—specifically the cyclohexylethyl substitution—may offer differentiated pharmacokinetic or tissue distribution properties compared to FTY720, warranting further investigation in comparative pharmacology studies [3].

Application

Selection Property

Validation Focus

PDE10A CNS disorder model studies

Isoform-selectivity review

PDE10A pathway-response endpoints

S1P1 and contact activation pathway research

Dual-pharmacology assay context

Plasma kallikrein and S1P1 signaling review

Immunomodulatory model-response studies

S1P1 binding assay context

Lymphocyte trafficking endpoint monitoring

• [1] BindingDB. (n.d.). BDBM50532543 (CHEMBL4474984): Displacement of [33P]S1P from human S1P1. BindingDB Dataset. View Source
• [2] TargetMine. (n.d.). CHEMBL3906141: Plasma kallikrein inhibitory activity. ChEMBL Interaction Data. View Source
• [3] da Silva, L. C., et al. (2020). A new lipophilic amino alcohol, chemically similar to compound FTY720, attenuates the pathogenesis of experimental autoimmune encephalomyelitis by PI3K/Akt pathway inhibition. International Immunopharmacology, 88, 106919. View Source